methyl 4,5-dimethoxy-2-[(1-piperidinylacetyl)amino]benzoate

• IUPAC Name: methyl 4,5-dimethoxy-2-[(2-piperidin-1-ylacetyl)amino]benzoate
• InChI: InChI=1S/C17H24N2O5/c1-22-14-9-12(17(21)24-3)13(10-15(14)23-2)18-16(20)11-19-7-5-4-6-8-19/h9-10H,4-8,11H2,1-3H3,(H,18,20)
• InChI Key: IFTMJNPGJMLAFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)CN2CCCCC2)OC
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

Methyl 4,5-dimethoxy-2-[(1-piperidinylacetyl)amino]benzoate, commonly known as MPAA, is a chemical compound with potential applications in the field of scientific research. It is a synthetic derivative of the natural compound piperine, which is found in black pepper. MPAA has been studied for its potential use as a tool compound in neuroscience, as well as for its potential therapeutic uses.

Mechanism of Action

MPAA works by selectively inhibiting FAAH, which is an enzyme that breaks down endocannabinoids. By inhibiting FAAH, MPAA can increase the levels of endocannabinoids in the body, leading to potential therapeutic effects. Endocannabinoids are known to play a role in a variety of physiological processes, including pain sensation, appetite, and mood regulation.
Biochemical and physiological effects:
MPAA has been shown to increase the levels of endocannabinoids in the body, leading to potential therapeutic effects. Endocannabinoids are known to play a role in a variety of physiological processes, including pain sensation, appetite, and mood regulation. MPAA has also been shown to have anti-inflammatory effects, which may be useful in the treatment of conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using MPAA in lab experiments is its selectivity for FAAH, which allows for specific modulation of endocannabinoid levels. However, one limitation is that MPAA may have off-target effects on other enzymes, which could complicate the interpretation of results.

Future Directions

There are several potential future directions for research on MPAA. One area of interest is its potential therapeutic use in the treatment of conditions such as chronic pain and anxiety. Another area of interest is its use as a tool compound in neuroscience research, particularly in the study of endocannabinoid signaling. Additionally, further studies are needed to better understand the potential side effects and long-term safety of MPAA.

Synthesis Methods

MPAA can be synthesized using a variety of methods, including the reaction of piperine with acetic anhydride and subsequent reaction with methylamine. Other methods involve the use of different starting materials, such as 4,5-dimethoxy-2-nitrobenzoic acid, which is reduced to the amine and then reacted with piperidinylacetic acid.

Scientific Research Applications

MPAA has been studied for its potential use as a tool compound in neuroscience research. It has been shown to selectively inhibit the activity of a specific type of enzyme, known as fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. Endocannabinoids are naturally occurring compounds in the body that play a role in various physiological processes, including pain sensation, appetite, and mood regulation. By inhibiting FAAH, MPAA can increase the levels of endocannabinoids in the body, leading to potential therapeutic effects.